N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide

• Molecular Formula: C22H26ClN3O
• Molecular Weight: 383.9 g/mol
• IUPAC Name: N-(4-chlorophenyl)-3-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]propanamide
• InChI: InChI=1S/C22H26ClN3O/c23-20-8-10-21(11-9-20)24-22(27)12-14-26-17-15-25(16-18-26)13-4-7-19-5-2-1-3-6-19/h1-11H,12-18H2,(H,24,27)/b7-4+
• InChI Key: CVTVQCMNNGHLKS-QPJJXVBHSA-N
• Isomeric SMILES: C1CN(CCN1CCC(=O)NC2=CC=C(C=C2)Cl)C/C=C/C3=CC=CC=C3
• SMILES: C1CN(CCN1CCC(=O)NC2=CC=C(C=C2)Cl)CC=CC3=CC=CC=C3

Description

N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide, also known as CPP, is a chemical compound that has been widely used in scientific research for its unique pharmacological properties. CPP is a synthetic analog of enkephalin, which is an endogenous opioid peptide that regulates pain perception and mood. CPP has been shown to have a variety of effects on the central nervous system, including analgesia, sedation, and anxiolysis.

Mechanism of Action

N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide acts as a partial agonist at the mu-opioid receptor, which is a G protein-coupled receptor that regulates pain perception and mood. N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide has also been shown to modulate the activity of other neurotransmitter systems, including the dopamine, serotonin, and norepinephrine systems. The exact mechanism of action of N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide is not fully understood, but it is thought to involve the modulation of the activity of these neurotransmitter systems.
Biochemical and physiological effects:
N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide has a variety of biochemical and physiological effects on the central nervous system. It has been shown to have analgesic, sedative, and anxiolytic effects, as well as effects on mood and reward pathways. N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. Additionally, N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide has been shown to have effects on the cardiovascular system, including changes in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide has several advantages for use in lab experiments. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying the central nervous system. Additionally, N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide has been shown to have a high degree of selectivity for the mu-opioid receptor, making it a useful tool for studying the effects of opioid receptor activation. However, there are also limitations to the use of N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide in lab experiments. It has a relatively short half-life, which can make it difficult to study its effects over longer periods of time. Additionally, N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide has been shown to have some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide. One area of research is the study of its effects on addiction and withdrawal. N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide has been shown to modulate the reward pathways in the brain, making it a potential target for the development of new treatments for addiction and withdrawal. Another area of research is the study of its effects on mood and anxiety. N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide has been shown to have anxiolytic and antidepressant effects, making it a potential target for the development of new treatments for depression and anxiety. Additionally, there is ongoing research on the development of new analogs of N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide with improved pharmacological properties, such as longer half-lives and increased selectivity for the mu-opioid receptor.

Synthesis Methods

N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide can be synthesized using a variety of methods, but the most common method involves the reaction of 4-chlorobenzyl cyanide with cinnamylpiperazine in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then converted to N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide using propanoyl chloride. The synthesis of N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide is a complex process that requires a high degree of skill and expertise.

Scientific Research Applications

N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide has been used extensively in scientific research for its unique pharmacological properties. It has been shown to have a variety of effects on the central nervous system, including analgesia, sedation, and anxiolysis. N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide has also been used in the study of addiction, as it has been shown to modulate the reward pathways in the brain. Additionally, N-(4-chlorophenyl)-3-(4-cinnamyl-1-piperazinyl)propanamide has been used in the study of depression and anxiety, as it has been shown to have anxiolytic and antidepressant effects.